Cas no 476465-45-9 (2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide)
2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide
- 2-(3,4-dimethoxyphenyl)-N-(5-((2-oxo-2-phenylethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
- Benzeneacetamide, 3,4-dimethoxy-N-[5-[(2-oxo-2-phenylethyl)thio]-1,3,4-thiadiazol-2-yl]-
- 2-(3,4-dimethoxyphenyl)-N-(5-phenacylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
- 476465-45-9
- SR-01000006834
- F0529-0641
- 2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide
- Oprea1_776011
- AKOS024580700
- SR-01000006834-1
-
- Inchi: 1S/C20H19N3O4S2/c1-26-16-9-8-13(10-17(16)27-2)11-18(25)21-19-22-23-20(29-19)28-12-15(24)14-6-4-3-5-7-14/h3-10H,11-12H2,1-2H3,(H,21,22,25)
- InChI Key: UKMGGOVTQSQZDW-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=NN=C(SCC(=O)C3=CC=CC=C3)S2)=O)=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 429.08169844g/mol
- Monoisotopic Mass: 429.08169844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 144Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- pka: 8.39±0.50(Predicted)
2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0529-0641-2μmol |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-5μmol |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-10μmol |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-20μmol |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-1mg |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-2mg |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-3mg |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-4mg |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-5mg |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0529-0641-10mg |
2-(3,4-dimethoxyphenyl)-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}acetamide |
476465-45-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide
Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide (CAS No. 476465-45-9)
The compound 2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide, identified by its CAS No. 476465-45-9, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of thiadiazole derivatives, which are widely studied for their diverse biological activities and applications in medicinal chemistry. The presence of a dimethoxyphenyl group and a thiadiazole ring in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.
In recent years, the demand for thiadiazole-based compounds has surged due to their potential in drug discovery and development. The 2-(3,4-dimethoxyphenyl) moiety is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability. This compound's sulfanyl linkage further contributes to its unique chemical properties, making it a promising candidate for further investigation in pharmaceutical research.
One of the most frequently searched questions in the context of CAS No. 476465-45-9 is its potential applications in targeted therapy. Researchers are keen to understand how this compound interacts with specific biological targets, such as enzymes or receptors, to modulate disease pathways. The 1,3,4-thiadiazol-2-yl core is known to exhibit inhibitory effects on various enzymes, which could be leveraged in the development of new treatments for chronic conditions.
Another area of interest is the compound's synthetic accessibility. Given the complexity of its structure, chemists are exploring efficient synthetic routes to produce 2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide with high yield and purity. This is particularly relevant for industries focused on custom synthesis and scale-up production of specialized chemicals.
The pharmacokinetic profile of this compound is also a hot topic among researchers. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for evaluating its potential as a drug candidate. The dimethoxyphenyl group is known to influence these parameters, and ongoing studies aim to elucidate its exact role in the compound's overall behavior in biological systems.
From a green chemistry perspective, there is growing interest in developing environmentally friendly methods for synthesizing such complex molecules. The use of catalysts and solvent-free conditions are some of the strategies being explored to minimize the environmental impact of chemical synthesis while maintaining high efficiency.
In summary, 2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide (CAS No. 476465-45-9) represents a fascinating area of research with significant potential in medicinal chemistry and drug development. Its unique structural features and biological relevance make it a compound worth watching in the coming years.
476465-45-9 (2-(3,4-dimethoxyphenyl)-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)